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Compound of Interest

Compound Name: Mesoxalonitrile

CAS No.: 1115-12-4

Cat. No.: B072847

Get Quote

An In-depth Technical Guide to Mesoxalonitrile: Structure, Properties, and Synthetic Utility

Abstract
Mesoxalonitrile (C₃N₂O), also known as carbonyl dicyanide or 2-oxopropanedinitrile, is a

highly reactive α-keto-dinitrile that serves as a potent building block in synthetic organic

chemistry.[1] Its unique electronic structure, characterized by a central electrophilic carbonyl

group flanked by two powerful electron-withdrawing nitrile moieties, imparts exceptional

reactivity and versatility. This guide provides a comprehensive technical overview of

mesoxalonitrile, detailing its molecular structure, physicochemical and spectroscopic

properties, synthesis, and core reactivity patterns. Furthermore, we explore its applications as a

precursor for complex heterocyclic scaffolds relevant to drug discovery and materials science,

and conclude with essential safety and handling protocols for laboratory use.

Molecular Structure and Physicochemical
Properties
Mesoxalonitrile is a small organic molecule with a compact and highly functionalized structure.

The systematic IUPAC name for this compound is carbonyl dicyanide.[1] It is classified as an

alpha-ketonitrile and is functionally related to malononitrile.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b072847#bc-rfq
https://www.benchchem.com/product/b072847/docs?utm_src=pdf-body#mesoxalonitrile-molecular-structure-and-formula
https://www.benchchem.com/product/b072847/docs?utm_src=pdf-body#mesoxalonitrile-molecular-structure-and-formula
https://pubchem.ncbi.nlm.nih.gov/compound/2-Oxopropanedinitrile
https://www.benchchem.com/product/b072847/docs?utm_src=pdf-body#mesoxalonitrile-molecular-structure-and-formula
https://www.benchchem.com/product/b072847/docs?utm_src=pdf-body#mesoxalonitrile-molecular-structure-and-formula
https://pubchem.ncbi.nlm.nih.gov/compound/2-Oxopropanedinitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Oxopropanedinitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01364482.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Formula and Molecular Weight
The fundamental properties of mesoxalonitrile are summarized in the table below.

Property Value Source

Molecular Formula C₃N₂O [1]

Molecular Weight 80.04 g/mol [1]

IUPAC Name carbonyl dicyanide [1]

Synonyms
Mesoxalonitrile, 2-

Oxopropanedinitrile
[1]

CAS Number 1115-12-4 [2]

Structural and Electronic Features
The structure of mesoxalonitrile consists of a central carbonyl (C=O) group bonded to two

cyano (-C≡N) groups. This arrangement results in a planar molecule with significant electronic

delocalization. The strong inductive and mesomeric electron-withdrawing effects of the nitrile

groups render the central carbonyl carbon highly electrophilic and susceptible to nucleophilic

attack.
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Figure 1: 2D molecular structure of mesoxalonitrile (carbonyl dicyanide).

Spectroscopic Characterization
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The structural elucidation of mesoxalonitrile and its derivatives relies on standard

spectroscopic techniques. While specific spectral data for the pure compound is not widely

published due to its reactivity, its characteristic functional groups provide predictable

spectroscopic signatures.

Infrared (IR) Spectroscopy
IR spectroscopy is a primary tool for identifying the key functional groups in mesoxalonitrile.

C≡N Stretch: A sharp, strong absorption is expected in the range of 2200-2260 cm⁻¹ for the

nitrile groups.

C=O Stretch: A strong, sharp absorption is anticipated around 1700-1750 cm⁻¹ for the

ketone carbonyl group. The electron-withdrawing nature of the adjacent nitrile groups would

likely shift this peak to a higher wavenumber.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR spectroscopy is particularly informative for characterizing the carbon skeleton.[3]

Carbonyl Carbon (C=O): A signal in the downfield region, typically >180 ppm, is expected for

the highly deshielded ketonic carbon.

Nitrile Carbons (-C≡N): Signals for the nitrile carbons are expected in the 110-120 ppm

range.

Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight and fragmentation patterns.[4]

Molecular Ion Peak (M⁺): The mass spectrum should show a molecular ion peak at an m/z

value corresponding to the molecular weight (80.04).

Fragmentation: Common fragmentation pathways would involve the loss of CO (m/z 28) or

CN radicals (m/z 26).

Protocol 1: General Method for Spectroscopic Analysis
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Sample Preparation: Dissolve a small quantity (~5-10 mg) of the analyte in a suitable

deuterated solvent (e.g., CDCl₃, Acetone-d₆) for NMR analysis or prepare a KBr pellet/thin

film for IR analysis.

Data Acquisition:

NMR: Acquire ¹H and ¹³C spectra on a standard NMR spectrometer (e.g., 400 MHz).

Include advanced experiments like DEPT if necessary to distinguish carbon types.

IR: Record the spectrum using an FTIR spectrometer over the range of 4000-400 cm⁻¹.

MS: Obtain the mass spectrum using an appropriate ionization technique, such as

Electron Ionization (EI) or Electrospray Ionization (ESI).

Data Interpretation:

Analyze the IR spectrum for characteristic absorption bands corresponding to functional

groups.[5]

Correlate the chemical shifts, integration, and coupling patterns in the NMR spectra to the

molecular structure.

Identify the molecular ion peak in the mass spectrum to confirm the molecular weight and

analyze fragmentation patterns to support the proposed structure.[4]

Reactivity and Synthetic Applications
Mesoxalonitrile's reactivity is dominated by its highly electrophilic nature. It is a valuable

intermediate in reactions where malononitrile is also used, such as Knoevenagel

condensations and Michael additions, and serves as a precursor to a wide array of heterocyclic

compounds.[6][7]

Nucleophilic Addition at the Carbonyl Carbon
The carbonyl carbon is the primary site for nucleophilic attack. Reactions with hydrazines, for

instance, readily form stable hydrazone derivatives. A notable example is the formation of

Carbonyl cyanide 4-(trifluoromethoxy)phenylhydrazone (FCCP), a well-known mitochondrial
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uncoupling agent, from the condensation of mesoxalonitrile and 4-

(trifluoromethoxy)phenylhydrazine.

Role in Multicomponent Reactions (MCRs)
Like its parent compound malononitrile, mesoxalonitrile is an excellent substrate for MCRs,

which are highly efficient processes for building molecular complexity in a single step.[6] It can

react with aldehydes and a source of active methylene compounds or amines to generate

diverse heterocyclic systems such as pyridines and pyrans.[8][9] The nitrile functionalities in the

resulting products are valuable handles for further synthetic transformations, including

hydrolysis to carboxylic acids or reduction to amines.[10]

Cycloaddition Reactions
The activated nitrile groups can participate in cycloaddition reactions, serving as building

blocks for nitrogen-containing heterocycles like tetrazoles, which are important

pharmacophores in drug discovery.[11]
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Figure 2: Key reaction pathways involving mesoxalonitrile.

Safety and Handling
Mesoxalonitrile and related nitriles are hazardous materials that must be handled with

extreme caution. They are classified as highly toxic and can be fatal if ingested, inhaled, or

absorbed through the skin.[12] Combustion may produce highly toxic gases, including

hydrogen cyanide (HCN), carbon oxides, and nitrogen oxides.[13]

Protocol 2: Safe Handling and Emergency Procedures
Engineering Controls: All manipulations must be conducted in a properly functioning

chemical fume hood to prevent inhalation of vapors or dust.[14]
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Personal Protective Equipment (PPE):

Wear impervious gloves (e.g., nitrile), a flame-retardant lab coat, and splash-proof safety

goggles or a face shield at all times.[13][15]

Inspect gloves for integrity before each use.[15]

Handling:

Avoid all contact with skin, eyes, and clothing.[14]

Keep the container tightly sealed when not in use. Store in a cool, dry, and well-ventilated

area away from incompatible materials such as strong oxidizing agents, acids, and bases.

[13]

Use spark-proof tools and ground all equipment when handling larger quantities.[16]

Emergency Procedures:

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has

stopped, provide artificial respiration (do not use mouth-to-mouth) and seek immediate

medical attention.[12]

Skin Contact: Immediately remove all contaminated clothing and wash the affected area

thoroughly with soap and copious amounts of water for at least 15 minutes. Seek

immediate medical attention.[13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.[15]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[14]

Disposal: Dispose of waste materials in accordance with all local, regional, and national

regulations for hazardous chemical waste.[14]
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Conclusion
Mesoxalonitrile is a small molecule of significant synthetic potential. Its high degree of

functionalization and inherent reactivity make it an invaluable C3 synthon for constructing

complex molecular architectures, particularly nitrogen- and oxygen-containing heterocycles of

interest to medicinal chemists and materials scientists. While its utility is clear, its high toxicity

necessitates strict adherence to rigorous safety protocols. A thorough understanding of its

structure, properties, and reactivity allows researchers to harness its synthetic power effectively

and safely.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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